Cas no 1539672-34-8 (1-(1,4-dimethyl-1H-pyrazol-3-yl)-2-(methylamino)ethan-1-ol)
1-(1,4-dimethyl-1H-pyrazol-3-yl)-2-(methylamino)ethan-1-ol Chemical and Physical Properties
Names and Identifiers
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- EN300-1727654
- 1-(1,4-dimethyl-1H-pyrazol-3-yl)-2-(methylamino)ethan-1-ol
- 1539672-34-8
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- Inchi: 1S/C8H15N3O/c1-6-5-11(3)10-8(6)7(12)4-9-2/h5,7,9,12H,4H2,1-3H3
- InChI Key: GNUBDUUIFHVCEX-UHFFFAOYSA-N
- SMILES: OC(CNC)C1C(C)=CN(C)N=1
Computed Properties
- Exact Mass: 169.121512110g/mol
- Monoisotopic Mass: 169.121512110g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 142
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.6
- Topological Polar Surface Area: 50.1Ų
1-(1,4-dimethyl-1H-pyrazol-3-yl)-2-(methylamino)ethan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1727654-0.05g |
1-(1,4-dimethyl-1H-pyrazol-3-yl)-2-(methylamino)ethan-1-ol |
1539672-34-8 | 0.05g |
$1152.0 | 2023-05-23 | ||
| Enamine | EN300-1727654-0.1g |
1-(1,4-dimethyl-1H-pyrazol-3-yl)-2-(methylamino)ethan-1-ol |
1539672-34-8 | 0.1g |
$1207.0 | 2023-05-23 | ||
| Enamine | EN300-1727654-0.25g |
1-(1,4-dimethyl-1H-pyrazol-3-yl)-2-(methylamino)ethan-1-ol |
1539672-34-8 | 0.25g |
$1262.0 | 2023-05-23 | ||
| Enamine | EN300-1727654-0.5g |
1-(1,4-dimethyl-1H-pyrazol-3-yl)-2-(methylamino)ethan-1-ol |
1539672-34-8 | 0.5g |
$1316.0 | 2023-05-23 | ||
| Enamine | EN300-1727654-1.0g |
1-(1,4-dimethyl-1H-pyrazol-3-yl)-2-(methylamino)ethan-1-ol |
1539672-34-8 | 1g |
$1371.0 | 2023-05-23 | ||
| Enamine | EN300-1727654-2.5g |
1-(1,4-dimethyl-1H-pyrazol-3-yl)-2-(methylamino)ethan-1-ol |
1539672-34-8 | 2.5g |
$2688.0 | 2023-05-23 | ||
| Enamine | EN300-1727654-5.0g |
1-(1,4-dimethyl-1H-pyrazol-3-yl)-2-(methylamino)ethan-1-ol |
1539672-34-8 | 5g |
$3977.0 | 2023-05-23 | ||
| Enamine | EN300-1727654-10.0g |
1-(1,4-dimethyl-1H-pyrazol-3-yl)-2-(methylamino)ethan-1-ol |
1539672-34-8 | 10g |
$5897.0 | 2023-05-23 |
1-(1,4-dimethyl-1H-pyrazol-3-yl)-2-(methylamino)ethan-1-ol Related Literature
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
Additional information on 1-(1,4-dimethyl-1H-pyrazol-3-yl)-2-(methylamino)ethan-1-ol
Comprehensive Overview of 1-(1,4-dimethyl-1H-pyrazol-3-yl)-2-(methylamino)ethan-1-ol (CAS No. 1539672-34-8)
In the realm of organic chemistry, 1-(1,4-dimethyl-1H-pyrazol-3-yl)-2-(methylamino)ethan-1-ol (CAS No. 1539672-34-8) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by a pyrazole core substituted with methyl and methylamino groups, is a subject of interest for researchers exploring novel pharmacophores and bioactive molecules. Its molecular formula, C8H15N3O, highlights its moderate complexity, making it a versatile candidate for further chemical modifications.
The 1,4-dimethyl-1H-pyrazole moiety in this compound is particularly noteworthy, as pyrazole derivatives are widely studied for their therapeutic potential. Recent trends in drug discovery emphasize the importance of heterocyclic compounds, with pyrazoles being a focal point due to their anti-inflammatory, antimicrobial, and anticancer properties. The addition of a methylaminoethanol side chain further enhances its potential as a building block for designing small-molecule inhibitors or agonists targeting specific biological pathways.
From a synthetic perspective, 1-(1,4-dimethyl-1H-pyrazol-3-yl)-2-(methylamino)ethan-1-ol can be synthesized via multi-step organic reactions, including condensation and reductive amination processes. Its CAS No. 1539672-34-8 serves as a unique identifier in chemical databases, facilitating research reproducibility and collaboration. The compound's solubility in polar solvents like methanol and dimethyl sulfoxide (DMSO) makes it suitable for in vitro assays, a critical factor for drug development pipelines.
In the context of green chemistry, researchers are increasingly interested in optimizing the synthesis of such compounds to minimize environmental impact. Questions like "How can 1-(1,4-dimethyl-1H-pyrazol-3-yl)-2-(methylamino)ethan-1-ol be synthesized sustainably?" or "What are its biodegradation properties?" reflect growing concerns about eco-friendly chemical practices. Additionally, the compound's potential role in personalized medicine aligns with the rising demand for tailored therapeutics.
The physicochemical properties of CAS No. 1539672-34-8, such as its melting point, logP (partition coefficient), and hydrogen bonding capacity, are crucial for predicting its bioavailability and drug-likeness. These metrics are frequently searched by medicinal chemists and computational biologists aiming to refine QSAR models. Moreover, the compound's stability under various pH conditions is a key consideration for formulation scientists.
Beyond pharmaceutical applications, 1-(1,4-dimethyl-1H-pyrazol-3-yl)-2-(methylamino)ethan-1-ol may find utility in material science. Its heterocyclic scaffold could contribute to the development of functional polymers or ligands for catalysis. This interdisciplinary potential underscores the importance of continued research into its structure-activity relationships (SAR).
In summary, 1-(1,4-dimethyl-1H-pyrazol-3-yl)-2-(methylamino)ethan-1-ol (CAS No. 1539672-34-8) represents a promising chemical entity with broad relevance in drug discovery, green chemistry, and material innovation. Its synthetic accessibility and modifiable structure position it as a valuable asset for future scientific breakthroughs.
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